molecular formula C4H6N4O B14489025 6-Amino-3-methyl-1,2,4-triazin-5(2H)-one CAS No. 65158-26-1

6-Amino-3-methyl-1,2,4-triazin-5(2H)-one

Cat. No.: B14489025
CAS No.: 65158-26-1
M. Wt: 126.12 g/mol
InChI Key: JZUXHZMPWKYFGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Amino-3-methyl-1,2,4-triazin-5(2H)-one is a heterocyclic compound featuring a triazinone core substituted with an amino group at position 6 and a methyl group at position 3. This structural motif confers unique electronic and steric properties, making it a precursor for synthesizing biologically active derivatives. Its synthesis often involves ultrasound-promoted cyclocondensation or reactions with ethyl 2-amino-2-thioxoacetate under basic conditions . Key applications include its role in medicinal chemistry, particularly as an intermediate for enzyme inhibitors and anticancer agents .

Properties

CAS No.

65158-26-1

Molecular Formula

C4H6N4O

Molecular Weight

126.12 g/mol

IUPAC Name

6-amino-3-methyl-4H-1,2,4-triazin-5-one

InChI

InChI=1S/C4H6N4O/c1-2-6-4(9)3(5)8-7-2/h1H3,(H2,5,8)(H,6,7,9)

InChI Key

JZUXHZMPWKYFGO-UHFFFAOYSA-N

Canonical SMILES

CC1=NN=C(C(=O)N1)N

Origin of Product

United States

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The triazinone core allows diverse substitutions, which significantly influence reactivity and biological activity. Below is a comparative analysis:

Compound Substituents Key Structural Features
6-Amino-3-methyl-1,2,4-triazin-5(2H)-one 6-NH₂, 3-CH₃ Electron-donating amino and methyl groups enhance nucleophilicity at position 2 .
6-Hydroxy-3-phenethyl-1,2,4-triazin-5(2H)-one 6-OH, 3-phenethyl Hydroxy group increases polarity, improving metabolic stability and DAAO inhibition .
6-(2-Aminophenyl)-3-thioxo-...-one 6-(2-NH₂-phenyl), 3-S Thioxo group introduces sulfur-based reactivity, enabling thiourea formation .
6-tert-Butyl-3-hydrazino-...-one 6-tert-butyl, 3-NHNH₂ Bulky tert-butyl group directs regioselective cyclization to triazolotriazines .
4-Amino-6-methyl-3-thioxo-...-one 4-NH₂, 6-CH₃, 3-S Thioxo and amino groups facilitate reactions with benzoyl chlorides .

Reactivity and Functionalization

  • Acylation: 6-Amino-3-methyl-...-one undergoes regioselective N-2 acylation due to intramolecular hydrogen bonding . However, acetylation of 6-amino-3-[benzyl(methyl)amino]-...-one yields 6-acetamido derivatives, highlighting substituent-dependent outcomes . Thioxo derivatives (e.g., 3-thioxo-...-one) preferentially react at sulfur, forming thioureas or disulfides .
  • Cyclization: Hydrazino derivatives (e.g., 6-tert-butyl-3-hydrazino-...-one) form triazolotriazines when treated with POCl₃ or thionyl chloride .

Physical and Spectral Properties

  • Melting Points: Vary widely based on substituents: 6-Amino-3-phenyl derivatives: ~250–289°C . 6-Hydroxy-3-phenethyl-...-one: 153–175°C .
  • Spectroscopy: IR and NMR data confirm regioselective acylation (e.g., N-H stretches at 3300 cm⁻¹ for amino groups) . Single-crystal X-ray diffraction validates triazolotriazine structures .

Key Research Findings and Contradictions

  • Regioselectivity in Acylation: While 6-amino-3-methyl-...-one typically acylates at N-2, the presence of bulky substituents (e.g., benzyl(methyl)amino) shifts reactivity to N-6 . This contrasts with hydroxy or thioxo derivatives, where acylation is less feasible at oxygen/sulfur.
  • Metabolic Stability: Hydroxy-substituted triazinones (e.g., 6b) exhibit superior metabolic stability in liver microsomes compared to amino analogs, likely due to reduced oxidative metabolism .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.